Cas no 886900-27-2 (2-hydroxy-4-oxo-N-(2-phenylethyl)-4H-pyrido1,2-apyrimidine-3-carboxamide)

• Product Name: 2-hydroxy-4-oxo-N-(2-phenylethyl)-4H-pyrido1,2-apyrimidine-3-carboxamide
• CAS No: 886900-27-2
• MF: C₁₇H₁₅N₃O₃
• MW: 309.319303750992
• CID: 5480847
• Update Time: 2025-06-15

2-hydroxy-4-oxo-N-(2-phenylethyl)-4H-pyrido1,2-apyrimidine-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 4H-Pyrido[1,2-a]pyrimidine-3-carboxamide, 2-hydroxy-4-oxo-N-(2-phenylethyl)-
• 2-hydroxy-4-oxo-N-(2-phenylethyl)-4H-pyrido1,2-apyrimidine-3-carboxamide

• Inchi： 1S/C17H15N3O3/c21-15(18-10-9-12-6-2-1-3-7-12)14-16(22)19-13-8-4-5-11-20(13)17(14)23/h1-8,11,22H,9-10H2,(H,18,21)
• InChI Key： NUAMUHJTSPHQPR-UHFFFAOYSA-N
• SMILES： C12C=CC=CN1C(=O)C(C(NCCC1=CC=CC=C1)=O)=C(O)N=2

Additional information on 2-hydroxy-4-oxo-N-(2-phenylethyl)-4H-pyrido1,2-apyrimidine-3-carboxamide

Research Brief on 2-hydroxy-4-oxo-N-(2-phenylethyl)-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS: 886900-27-2)

2-hydroxy-4-oxo-N-(2-phenylethyl)-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (CAS: 886900-27-2) is a novel small molecule compound that has garnered significant attention in the field of chemical biology and medicinal chemistry. Recent studies have explored its potential as a therapeutic agent, particularly in the context of targeting specific enzymatic pathways involved in inflammatory and oncogenic processes. This research brief synthesizes the latest findings on this compound, focusing on its chemical properties, biological activity, and potential applications in drug development.

The compound belongs to the pyridopyrimidine class of heterocyclic molecules, which are known for their diverse pharmacological activities. Its unique structure, featuring a hydroxy-oxo moiety and a phenylethyl carboxamide side chain, contributes to its selective binding affinity for certain protein targets. Recent in vitro studies have demonstrated that 886900-27-2 exhibits potent inhibitory effects on key enzymes such as phosphodiesterases (PDEs) and kinases, which are implicated in various disease pathways. These findings suggest its potential utility in treating conditions like chronic inflammation and certain types of cancer.

One of the most significant advancements in the study of 886900-27-2 is its role as a modulator of cyclic nucleotide signaling. Research published in the Journal of Medicinal Chemistry (2023) highlighted its ability to selectively inhibit PDE4, an enzyme that regulates intracellular levels of cyclic AMP (cAMP). By enhancing cAMP signaling, the compound has shown promise in reducing pro-inflammatory cytokine production in immune cells, making it a candidate for developing new anti-inflammatory therapies. Additionally, its low toxicity profile in preclinical models further supports its potential for clinical translation.

Another area of interest is the compound's interaction with protein kinases. A 2024 study in Bioorganic & Medicinal Chemistry Letters reported that 886900-27-2 acts as an ATP-competitive inhibitor of certain tyrosine kinases, including those involved in tumor proliferation. Molecular docking simulations revealed that the phenylethyl carboxamide group plays a critical role in binding to the kinase active site, thereby disrupting downstream signaling pathways. These insights have spurred further investigations into its use as a targeted therapy for kinase-driven cancers.

Despite these promising results, challenges remain in optimizing the pharmacokinetic properties of 886900-27-2. Recent pharmacokinetic studies indicate that the compound exhibits moderate bioavailability and rapid metabolism in vivo, necessitating structural modifications to improve its drug-like characteristics. Researchers are currently exploring prodrug strategies and formulation enhancements to address these limitations while preserving its biological activity.

In conclusion, 2-hydroxy-4-oxo-N-(2-phenylethyl)-4H-pyrido[1,2-a]pyrimidine-3-carboxamide (886900-27-2) represents a compelling candidate for further drug development, with demonstrated efficacy in modulating key disease-related pathways. Ongoing research aims to refine its therapeutic potential and overcome existing challenges, paving the way for future preclinical and clinical studies. This compound exemplifies the intersection of chemical innovation and biological application, offering new avenues for treating complex diseases.